Cas no 2225173-35-1 (3-Bromo-4-(piperidin-4-yl)phenylboronic acid)

• Product Name: 3-Bromo-4-(piperidin-4-yl)phenylboronic acid
• CAS No: 2225173-35-1
• MF: C₁₁H₁₅BBrNO₂
• MW: 283.96
• CID: 5144559
• PubChem ID: 133555276
• Update Time: 2025-06-10

3-Bromo-4-(piperidin-4-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(piperidin-4-yl)phenylboronic acid
• 2225173-35-1
• (3-Bromo-4-(piperidin-4-yl)phenyl)boronic acid

• Inchi： 1S/C11H15BBrNO2/c13-11-7-9(12(15)16)1-2-10(11)8-3-5-14-6-4-8/h1-2,7-8,14-16H,3-6H2
• InChI Key： ZBLUPNQWNIXYBR-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(C2CCNCC2)C(Br)=C1

Computed Properties

• Exact Mass: 283.03792g/mol
• Monoisotopic Mass: 283.03792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-Bromo-4-(piperidin-4-yl)phenylboronic acid

Comprehensive Overview of 3-Bromo-4-(piperidin-4-yl)phenylboronic acid (CAS No. 2225173-35-1)

3-Bromo-4-(piperidin-4-yl)phenylboronic acid (CAS No. 2225173-35-1) is a highly versatile boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique piperidine and phenylboronic acid moieties, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it invaluable for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and organic electronics.

In recent years, the demand for 3-Bromo-4-(piperidin-4-yl)phenylboronic acid has surged due to its applications in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential to enhance the bioavailability of therapeutic agents, a topic frequently searched in AI-driven drug development platforms. The compound's boronic acid group enables selective binding to diols and other bioactive molecules, making it a cornerstone in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design.

The synthesis and optimization of CAS No. 2225173-35-1 are often discussed in the context of green chemistry and sustainable catalysis. With growing environmental concerns, scientists are exploring eco-friendly protocols to produce this compound, such as microwave-assisted synthesis and flow chemistry. These methods align with the broader trend of energy-efficient chemical processes, a hot topic in both academic and industrial forums.

From a commercial perspective, 3-Bromo-4-(piperidin-4-yl)phenylboronic acid is a sought-after building block for high-performance materials, including organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Its incorporation into polymeric matrices has shown promise in improving device stability and efficiency, addressing common queries about next-generation display technologies. Additionally, its role in metal-organic frameworks (MOFs) has sparked interest for gas storage and separation applications.

Quality control and analytical characterization of CAS No. 2225173-35-1 are paramount for ensuring reproducibility in research. Advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These protocols resonate with the increasing focus on data-driven chemical analysis and machine learning-assisted characterization in modern laboratories.

In summary, 3-Bromo-4-(piperidin-4-yl)phenylboronic acid (CAS No. 2225173-35-1) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted applications—from precision medicine to advanced materials—underscore its importance in addressing contemporary scientific challenges. As the field evolves, this compound will likely remain a focal point for breakthroughs in molecular design and functional materials.